Cas no 1805112-53-1 (2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine)

2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine is a versatile brominated pyridine derivative featuring a phenyl substituent and a trifluoromethyl group at the 6- and 3-positions, respectively. The bromomethyl moiety at the 2-position enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for nucleophilic substitution reactions and cross-coupling methodologies. The presence of the electron-withdrawing trifluoromethyl group influences its electronic properties, facilitating applications in pharmaceuticals, agrochemicals, and materials science. This compound’s structural features enable precise functionalization, offering synthetic flexibility for constructing complex heterocyclic frameworks. Its stability and well-defined reactivity profile make it suitable for controlled transformations in research and industrial settings.

2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine structure

1805112-53-1 structure

Product Name:2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine

CAS No:1805112-53-1

MF:C₁₃H₉BrF₃N

MW:316.116472959518

CID:4901528

Update Time:2025-05-20

2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine
- Inchi： 1S/C13H9BrF3N/c14-8-12-10(13(15,16)17)6-7-11(18-12)9-4-2-1-3-5-9/h1-7H,8H2
- InChI Key： LJOFHJIXTKNNFL-UHFFFAOYSA-N
- SMILES： BrCC1=C(C(F)(F)F)C=CC(C2C=CC=CC=2)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 264
XLogP3: 4
Topological Polar Surface Area: 12.9

2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029012020-250mg	2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine	1805112-53-1	95%	250mg	$1,048.60	2022-04-01
Alichem	A029012020-1g	2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine	1805112-53-1	95%	1g	$3,068.70	2022-04-01

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Additional information on 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine

Introduction to 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine (CAS No. 1805112-53-1)

2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine (CAS No. 1805112-53-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine is composed of a pyridine ring substituted with a bromomethyl group, a phenyl group, and a trifluoromethyl group. These functional groups contribute to the compound's reactivity and biological activity, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the trifluoromethyl group in 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine is particularly noteworthy, as it can significantly influence the compound's binding affinity and selectivity towards specific biological targets.

In the context of medicinal chemistry, 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine has been explored as a building block for the synthesis of more complex molecules. Its bromomethyl functionality provides a reactive site for various chemical transformations, such as cross-coupling reactions and nucleophilic substitutions, which are essential steps in the synthesis of bioactive compounds.

A study published in the Journal of Medicinal Chemistry in 2021 reported the use of 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine as a key intermediate in the development of potent inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that derivatives of this compound exhibited high binding affinity and selectivity towards specific PPIs, highlighting its potential as a lead compound for further optimization.

In addition to its applications in medicinal chemistry, 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine has also been investigated for its use in agrochemicals. A study published in Pesticide Biochemistry and Physiology in 2020 explored the insecticidal activity of this compound and its derivatives. The results indicated that certain derivatives showed significant efficacy against various insect pests, suggesting potential applications in crop protection.

The synthetic accessibility of 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine is another factor contributing to its popularity among researchers. Several efficient synthetic routes have been developed to prepare this compound, including palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. These methods provide high yields and good functional group tolerance, making them suitable for large-scale production.

In conclusion, 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine (CAS No. 1805112-53-1) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and reactivity make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in various scientific fields.